Cas no 4722-94-5 (4-Chloropyridine-2,6-dicarboxylic acid)

• Product Name: 4-Chloropyridine-2,6-dicarboxylic acid
• CAS No: 4722-94-5
• MF: C₇H₄ClNO₄
• MW: 201.563961029053
• MDL: MFCD04117894
• CID: 329188
• PubChem ID: 304010
• Update Time: 2025-10-28

4-Chloropyridine-2,6-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyridine-2,6-dicarboxylic acid
• 4-Chloro-2,6-pyridinedicarboxylic acid
• 4-chlorodipicolinic acid
• 4-Chloro-pyridine-2,6-dicarboxylic
• 4-Chloro-pyridine-2,6-dicarboxylic acid diethyl ester
• 4-Chloro-pyridine-2,6-dicarboxylic acid MonoMethyl ester
• 2,6-Pyridinedicarboxylicacid, 4-chloro-
• 4-Chloro-pyridine-2,6-dicarboxylic acid
• 4-Chloro-pyridine-2,6-dicarboxylic acid monoethyl ester
• 4-Chlor-2,6-pyridindicarbonsaeure
• 4-chloro-2,6-pyridinecarboxylic acid
• chloropyridinedicarboxylicacid
• 2,6-Pyridinedicarboxylic acid, 4-chloro-
• NSC194835
• KSC235S3D
• IYUMNONNHYADBU-UHFFFAOYSA-N
• SBB092813
• VP11758
• RP11774
• 2,6-Pyridinedicarboxyl
• J-400579
• SY054798
• Z1269209062
• AMY9296
• MFCD04117894
• AKOS005072482
• 4-chloropyridine-2,6-dicarboxylic?acid
• 4722-94-5
• C2924
• A827173
• 4-Chloropyridine-2,6-dicarboxylicacid
• SCHEMBL744473
• ED-0255
• EN300-147724
• CHEMBL4102755
• NSC-194835
• DTXSID70307730
• 4-chloranylpyridine-2,6-dicarboxylic acid
• AC-9449
• CS-0038684
• FT-0680971
• pyridine, 2,6-dicarboxy-4-chloro-
• ALBB-035787
• DB-014471

• MDL： MFCD04117894
• Inchi： 1S/C7H4ClNO4/c8-3-1-4(6(10)11)9-5(2-3)7(12)13/h1-2H,(H,10,11)(H,12,13)
• InChI Key： IYUMNONNHYADBU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)N=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 200.98300
• Monoisotopic Mass: 200.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.5
• XLogP3: 1.2

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 210°(dec)
• Boiling Point: 457.1℃ at 760 mmHg
• Flash Point: 230.2±28.7 °C
• Refractive Index: 1.639
• PSA: 87.49000
• LogP: 1.13140
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Chloropyridine-2,6-dicarboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Chloropyridine-2,6-dicarboxylic acid

Introduction to 4-Chloropyridine-2,6-Dicarboxylic Acid (CAS No. 4722-94-5)

4-Chloropyridine-2,6-dicarboxylic acid, also known by its CAS number 4722-94-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with two carboxylic acid groups at the 2 and 6 positions and a chlorine substituent at the 4 position. The structure of this compound makes it highly versatile for various applications, particularly in the synthesis of advanced materials and pharmaceuticals.

The synthesis of 4-chloropyridine-2,6-dicarboxylic acid typically involves multi-step processes that include chlorination and carboxylation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate the chlorination step, ensuring higher yields and purity of the final product.

One of the most promising applications of 4-chloropyridine-2,6-dicarboxylic acid is in the development of coordination polymers and metal-organic frameworks (MOFs). The carboxylic acid groups serve as excellent ligands for metal ions, enabling the formation of highly ordered structures with tunable pore sizes and functionalities. These materials have shown potential in gas storage, catalysis, and sensing technologies. For example, a recent study demonstrated that MOFs derived from this compound exhibit exceptional adsorption capacities for CO₂ and CH₄ under ambient conditions.

In the pharmaceutical industry, 4-chloropyridine-2,6-dicarboxylic acid has been utilized as an intermediate in drug design due to its ability to form stable amide bonds with amino acids and other bioactive molecules. This property has led to its incorporation into peptide-based drugs targeting various therapeutic areas such as cancer treatment and infectious diseases.

Moreover, the compound has found applications in agrochemicals as a precursor for herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant growth pathways makes it a valuable component in crop protection products.

Recent research has also focused on enhancing the biodegradability of derivatives derived from 4-chloropyridine-2,6-dicarboxylic acid, addressing environmental concerns associated with traditional synthetic chemicals. By modifying the side chains or incorporating biocompatible groups, scientists aim to develop eco-friendly alternatives for existing industrial products.

In conclusion, 4-chloropyridine-2,6-dicarboxylic acid (CAS No. 4722-94-5) stands out as a multifaceted compound with diverse applications across multiple industries. Its unique chemical structure and reactivity continue to drive innovative research directions, making it an essential building block in modern material science and pharmaceutical development.